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Compound of Interest

Compound Name: G-744

Cat. No.: B15578043

For Immediate Implementation: This document provides crucial safety and logistical information
for researchers, scientists, and drug development professionals handling G-744 (CAS No.
1346669-54-2), a selective and potent Bruton's tyrosine kinase (Btk) inhibitor. Adherence to
these protocols is essential to mitigate exposure risks and ensure a safe laboratory
environment. As a potent, biologically active compound, G-744 should be handled with a high
degree of caution, treating it as potentially hazardous.

Personal Protective Equipment (PPE): A Multi-
Layered Defense

A comprehensive PPE strategy is mandatory when working with G-744, particularly when
handling the compound in its powdered form. The required PPE varies based on the laboratory
activity being performed.
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. Recommended Personal Protective
Laboratory Activity Eaqui -
quipmen

Respirator: NIOSH-approved N95 or higher-
rated respirator. Gloves: Double-gloving with
nitrile gloves is required. Eye Protection:
Weighing and Aliquoting (Solid Form) Chemical splash goggles. Lab Coat: Disposable
or dedicated non-absorbent lab coat. Ventilation:
Certified chemical fume hood or powder

containment hood.

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or a face
Solution Preparation and Handling shield for splash risks. Lab Coat: Standard

laboratory coat. Ventilation: Certified chemical

fume hood.

Gloves: Nitrile gloves. Eye Protection: Safety

] glasses with side shields. Lab Coat: Standard

Cell Culture and In Vitro Assays ] ] ]
laboratory coat. Containment: Class Il biological

safety cabinet.

Gloves: Heavy-duty nitrile or butyl rubber
Waste Disposal gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: Step-by-Step Handling
Procedures

A systematic workflow is critical for the safe handling of G-744 from receipt to disposal. All
personnel must be trained on these procedures before working with the compound.

1. Preparation and Weighing:

» Designated Area: All work with G-744 must be conducted in a designated and clearly marked

area.
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Ventilation: All manipulations of the solid compound must be performed in a certified
chemical fume hood or a powder containment hood to prevent inhalation of airborne
particles.[1]

Weighing Procedure:

[e]

Tare a clean, dry container with a lid on an analytical balance.

o

Inside the fume hood, add the approximate amount of G-744 powder to the container and
securely close the lid.

o

Return to the balance to determine the precise mass.

[¢]

Proceed with solution preparation inside the fume hood.[1]

. Solution Preparation:

Slowly add the solvent to the weighed G-744 to avoid splashing.

If necessary, use a vortex or sonicator to ensure complete dissolution, keeping the container
tightly capped.

Clearly label the resulting solution with the compound name, concentration, solvent, and
date of preparation.

. Experimental Use:

When conducting cell culture or other in vitro assays, perform all manipulations within a
Class Il biological safety cabinet to maintain sterility and user protection.

Use dedicated laboratory equipment (pipettes, tubes, etc.) when possible. If not feasible,
thoroughly decontaminate all non-disposable equipment after use.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound, even when gloves have been worn.[2] Do not eat, drink, or smoke in the handling
area.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling G-
744]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578043#personal-protective-equipment-for-
handling-g-744]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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